Cas no 5198-63-0 (3(2H)-Furanone,5-phenyl-)

3(2H)-Furanone,5-phenyl- structure
3(2H)-Furanone,5-phenyl- structure
Product Name:3(2H)-Furanone,5-phenyl-
CAS No:5198-63-0
MF:C10H8O2
MW:160.169322967529
CID:377200
PubChem ID:78874
Update Time:2025-04-19

3(2H)-Furanone,5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Furanone,5-phenyl-
    • 5-Phenylfuran-3(2H)-one
    • 5-phenylfuran-3-one
    • CHEMBL431633
    • 5-phenyl-2,3-dihydro-3-furanone
    • DTXSID80199941
    • NS00032395
    • EINECS 225-987-7
    • 5-phenyl-3(2H)-furanone
    • 5198-63-0
    • Inchi: 1S/C10H8O2/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-6H,7H2
    • InChI Key: QKXNLWXUAQHOQZ-UHFFFAOYSA-N
    • SMILES: O1CC(C=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.215
  • Boiling Point: 276.8°Cat760mmHg
  • Flash Point: 128.5°C
  • Refractive Index: 1.586
  • PSA: 26.3
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